Cas no 1803580-97-3 (methyl 3-amino-2-(2-fluorophenyl)-2-methylpropanoate)

• Product Name: methyl 3-amino-2-(2-fluorophenyl)-2-methylpropanoate
• CAS No: 1803580-97-3
• CID: 4615915
• PubChem ID: 75525619
• Update Time: 2025-10-30

methyl 3-amino-2-(2-fluorophenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2-fluorophenyl)-2-methylpropanoate

Additional information on methyl 3-amino-2-(2-fluorophenyl)-2-methylpropanoate

Methyl 3-amino-2-(2-fluorophenyl)-2-methylpropanoate (CAS No. 1803580-97-3): A Comprehensive Overview

Methyl 3-amino-2-(2-fluorophenyl)-2-methylpropanoate, identified by its CAS number 1803580-97-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural arrangement of fluorine-substituted aromatic rings and functionalized aliphatic side chains, has garnered attention for its potential applications in drug discovery and development.

The molecular structure of methyl 3-amino-2-(2-fluorophenyl)-2-methylpropanoate consists of a carboxylate ester group linked to a branched chain containing an amino substituent and a fluorinated phenyl ring. This specific configuration suggests multiple possible interactions with biological targets, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of the 2-fluorophenyl moiety in this compound is particularly noteworthy, as fluorine atoms are known to modulate the electronic properties of adjacent aromatic rings, thereby influencing the compound's pharmacological activity.

Current research in the field of drug discovery has highlighted the importance of structurally diverse compounds that can interact with biological pathways in novel ways. The combination of an amino group and a fluorinated aromatic ring in methyl 3-amino-2-(2-fluorophenyl)-2-methylpropanoate presents a promising scaffold for designing molecules with enhanced therapeutic potential. Studies have shown that such structural motifs can exhibit inhibitory effects on various enzymes and receptors, making them attractive for further development.

The synthesis of methyl 3-amino-2-(2-fluorophenyl)-2-methylpropanoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorine atom into the aromatic ring typically requires specialized synthetic methodologies, such as halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies are critical for achieving the desired molecular architecture and ensuring the compound's suitability for biological evaluation.

Once synthesized, methyl 3-amino-2-(2-fluorophenyl)-2-methylpropanoate can be subjected to various biochemical assays to assess its interaction with potential target proteins. High-throughput screening (HTS) techniques are often employed to identify compounds that exhibit significant binding affinity or inhibitory activity against specific enzymes or receptors. The results from these screenings can provide valuable insights into the compound's pharmacological profile and guide further optimization efforts.

The use of computational methods, such as molecular docking and quantum mechanical calculations, has become increasingly important in the early stages of drug discovery. These techniques allow researchers to predict the binding modes of methyl 3-amino-2-(2-fluorophenyl)-2-methylpropanoate with biological targets and estimate its pharmacokinetic properties. Such predictions can help streamline the development process by identifying promising candidates before they enter more resource-intensive experimental phases.

In addition to its potential as a lead compound, methyl 3-amino-2-(2-fluorophenyl)-2-methylpropanoate may also serve as a building block for more complex molecules. By modifying its structure through additional functionalization or derivatization, researchers can generate libraries of related compounds with tailored pharmacological properties. This approach is particularly useful in fragment-based drug design, where small molecules are incrementally modified to improve their potency and selectivity.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The unique electronic properties of fluorine atoms make them powerful tools for modulating molecular interactions, and their presence in biologically active molecules is often associated with improved pharmacological outcomes. As research continues to uncover new applications for compounds like methyl 3-amino-2-(2-fluorophenyl)-2-methylpropanoate, their role in developing next-generation therapeutics is likely to expand.

In conclusion, methyl 3-amino-2-(2-fluorophenyl)-2-methylpropanoate (CAS No. 1803580-97-3) represents a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features and demonstrated interactions with biological targets make it a valuable asset in the quest for novel therapeutic agents. As research progresses, this compound is expected to contribute to advancements in drug discovery and development, offering new opportunities for improving human health.